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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892 Get Quote

No Evidence of Phenylpropanolamine Glycolate in
Cosmetic Science
Initial research reveals a significant lack of information regarding the application of

phenylpropanolamine glycolate in the field of cosmetic science. This compound does not

appear to be a recognized or utilized ingredient in skincare or cosmetic formulations. The

constituent components, phenylpropanolamine and glycolic acid, have well-documented but

entirely separate histories and applications.

Phenylpropanolamine (PPA) was once widely used as a nasal decongestant and appetite

suppressant.[1][2][3] However, due to an increased risk of hemorrhagic stroke, the U.S. Food

and Drug Administration (FDA) took steps to remove PPA from all drug products, and it is no

longer considered generally recognized as safe and effective for over-the-counter use.[4][5][6]

Its primary mechanism of action is as a sympathomimetic agent, causing vasoconstriction by

stimulating adrenergic receptors.[1][3][7]

Glycolic acid, on the other hand, is a well-known alpha-hydroxy acid (AHA) extensively used in

cosmetology.[8] Due to its small molecular weight, it effectively penetrates the skin, promoting

exfoliation, stimulating collagen growth, and improving skin texture.[9][10] It is a common

ingredient in products aimed at deep cleansing, reducing wrinkles, and addressing

hyperpigmentation.[8][9]
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The combination of these two substances into "phenylpropanolamine glycolate" is not

documented in cosmetic or dermatological literature. Therefore, no data on its efficacy, safety,

or mechanism of action in a cosmetic context is available.

Component Profiles
To provide context, the individual properties of phenylpropanolamine and glycolic acid are

summarized below.

Phenylpropanolamine (PPA)
Property Description

Primary Use
Formerly used as a nasal decongestant and

appetite suppressant.[1][2]

Mechanism of Action

Sympathomimetic agent, primarily an alpha-

adrenergic agonist, causing vasoconstriction.[1]

[7]

Pharmacokinetics

Well-absorbed orally with a duration of action of

approximately 3 hours.[1] About 90% is excreted

unchanged in the urine.[1]

Safety Concerns

Associated with an increased risk of

hemorrhagic stroke, leading to its withdrawal

from many markets.[3][4][5] Other side effects

include hypertension, restlessness, and

arrhythmias.[1]

Regulatory Status

No longer "generally recognized as safe and

effective" (GRASE) by the FDA for over-the-

counter use.[4][5]

Glycolic Acid
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Property Description

Primary Use
Used in cosmetic products for exfoliation, skin

renewal, and improving skin texture.[8][9]

Mechanism of Action

As an alpha-hydroxy acid (AHA), it breaks down

the bonds between dead skin cells, promoting

their removal.[9] It can also increase the skin's

natural hyaluronic acid content.[9]

Applications

Found in cleansers, toners, serums, and

chemical peels to address wrinkles, age spots,

and acne.[8][11]

Safety Profile

Can cause sun sensitivity and skin irritation,

especially at higher concentrations.[11][12] It is

recommended to use sunscreen when using

glycolic acid products.[11] The pH of the final

formulation is crucial for both efficacy and

safety.[11]

Formulation

Available in various concentrations, from low

percentages for daily use to higher

concentrations for professional peels.[9][12]

Hypothetical Considerations and Lack of Data
Theoretically, a compound combining a vasoconstrictor (PPA) and an exfoliant (glycolic acid)

might be conceptualized for applications requiring reduced redness and skin renewal.

However, this is purely speculative.

Given the significant safety concerns and regulatory actions against phenylpropanolamine for

systemic use, its topical application in a cosmetic formulation would require extensive and

rigorous safety and toxicological studies. There is no publicly available evidence to suggest that

such research has been conducted.
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Due to the absence of "phenylpropanolamine glycolate" in cosmetic science literature, no

established experimental protocols or signaling pathway diagrams can be provided. Any

attempt to create such materials would be entirely speculative and without a factual basis. The

logical relationship can be summarized as follows: the parent compounds have distinct and

unrelated applications.
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Caption: Relationship between PPA, Glycolic Acid, and the target compound.

In conclusion, there is no scientific basis to support the use of phenylpropanolamine glycolate

in cosmetic science. The significant health risks associated with phenylpropanolamine make its

use in cosmetics highly improbable and potentially dangerous without extensive, currently non-

existent, safety data. Researchers and developers should rely on ingredients with established

safety and efficacy profiles for cosmetic formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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